Cas no 4178-45-4 (1,5-Dihydroxy-3,6-dimethoxy-4,8-bis-(3',3'-dimethylallyl)-xanthon)
4178-45-4 structure
Product Name:1,5-Dihydroxy-3,6-dimethoxy-4,8-bis-(3',3'-dimethylallyl)-xanthon
CAS No:4178-45-4
MF:C25H28O6
MW:424.486227989197
CID:1998524
PubChem ID:10670015
Update Time:2025-04-21
1,5-Dihydroxy-3,6-dimethoxy-4,8-bis-(3',3'-dimethylallyl)-xanthon Chemical and Physical Properties
Names and Identifiers
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- 1,5-Dihydroxy-3,6-dimethoxy-4,8-bis-(3',3'-dimethylallyl)-xanthon
- CHEBI:175405
- Dulxanthone C
- DTXSID101144329
- 4178-45-4
- 1,5-Dihydroxy-3,6-dimethoxy-4,8-diprenylxanthone
- 1,5-dihydroxy-3,6-dimethoxy-4,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- 1,5-Dihydroxy-3,6-dimethoxy-4,8-bis(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 1,5-dihydroxy-3,6-dimethoxy-4,8-bis(3-methylbut-2-enyl)xanthen-9-one
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- Inchi: 1S/C25H28O6/c1-13(2)7-9-15-11-19(30-6)22(27)25-20(15)23(28)21-17(26)12-18(29-5)16(24(21)31-25)10-8-14(3)4/h7-8,11-12,26-27H,9-10H2,1-6H3
- InChI Key: ZAAAUPCCIDWPPI-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=C(C/C=C(\C)/C)C=2C(C2C(=CC(=C(C/C=C(\C)/C)C1=2)OC)O)=O)OC)O
Computed Properties
- Exact Mass: 424.18858861g/mol
- Monoisotopic Mass: 424.18858861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 85.2Ų
1,5-Dihydroxy-3,6-dimethoxy-4,8-bis-(3',3'-dimethylallyl)-xanthon Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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